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Compound of Interest

Compound Name: PF-06679142
Cat. No.: B15620070
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06679142 is a potent and orally active small molecule activator of AMP-activated protein
kinase (AMPK), a critical enzyme in cellular energy homeostasis. With the CAS number
1467059-66-0, this compound has been investigated for its therapeutic potential in metabolic
diseases, particularly diabetic nephropathy. This technical guide provides a comprehensive
overview of PF-06679142, including its mechanism of action, key quantitative data, and

detailed experimental protocols for its evaluation.

Physicochemical Properties and Identification
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Property Value

CAS Number 1467059-66-0

Molecular Formula C20H17F2NOs

Molecular Weight 357.36 g/mol
S)-4,6-difluoro-5-(4-(tetrahydro-2H-pyran-2-

UPAC Name 3(/I))phenyl)-1H-indo(le-(3-carb)c/)xylic a(::)dy

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO

Mechanism of Action: AMPK Activation

PF-06679142 functions as a direct activator of AMPK, a serine/threonine kinase that acts as a
master regulator of cellular energy balance. AMPK is a heterotrimeric enzyme composed of a
catalytic a subunit and regulatory 3 and y subunits.[1]

Activation of AMPK by PF-06679142 |leads to a cascade of downstream effects aimed at
restoring cellular energy levels. This includes the stimulation of catabolic pathways that
generate ATP (such as glucose uptake and fatty acid oxidation) and the inhibition of anabolic
pathways that consume ATP (like lipid and protein synthesis).[1] This modulation of metabolic
pathways makes AMPK a promising target for the treatment of metabolic disorders.[1]

Signaling Pathway

The following diagram illustrates the central role of AMPK in cellular metabolism and the points
of intervention by an activator like PF-06679142.
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Caption: Simplified AMPK signaling pathway activated by PF-06679142.

Quantitative In Vitro Data

The potency of PF-06679142 as an AMPK activator has been characterized through various in
vitro assays.
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Parameter Value Assay Type Target Reference

FRET-based
ECso 22 nM o a1B1lyl-AMPK [2]
activation assay

Surface Plasmon
alBlyl/a2pB1yl-
Kd 14 nM Resonance [3]

isoform
(SPR)

Preclinical Pharmacokinetics

Pharmacokinetic studies in preclinical models have demonstrated desirable properties for PF-
06679142, supporting its potential for oral administration.

Clearan
. AUC
. Dosing Dose Cmax ce vd
Species (ng*h/m Tmax (h) .
Route (mgl/kg) L) (ng/mL) (mL/min  (L/kg)
Ikg)
Wistar Intraveno
1,230 - - 13.6 1.8
Rat us
Wistar
Oral 3 4,560 1,090 2.0 - -
Rat

In Vivo Efficacy: Diabetic Nephropathy Model

PF-06679142 has been evaluated in the ZSF-1 rat, an obese/diabetic rodent model that
recapitulates key features of human diabetic nephropathy.[3]

Animal Model Treatment Duration Key Findings

Robust activation of

ZSF-1 Rat PF-06679142 Not specified ] )
AMPK in the kidneys

Experimental Protocols
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In Vitro AMPK Activation Assay (FRET-based)

This protocol describes a fluorescence resonance energy transfer (FRET)-based assay to
determine the in vitro potency of compounds in activating the al31yl isoform of AMPK.
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Caption: Workflow for the FRET-based AMPK activation assay.
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Methodology:

e Reagents:

[¢]

Assay Buffer: 50 mM HEPES (pH 7.5), 0.015% Brij-35, 2 mM DTT, and 1 mM MgCl..

[e]

Enzyme: Recombinant human al1yl AMPK.

[e]

Substrate: AMARA peptide (AMARAASAAALARRR) labeled with a FRET pair.

(¢]

ATP: Adenosine triphosphate.

[¢]

Test Compound: PF-06679142 serially diluted in DMSO.
e Procedure:

o In a 384-well plate, combine the assay buffer, AMPK enzyme, and FRET peptide
substrate.

o Add the test compound (PF-06679142) or vehicle control (DMSO) to the wells.
o Initiate the kinase reaction by adding ATP.
o Incubate the plate at room temperature for the desired time (e.g., 60 minutes).

o Measure the fluorescence intensity at the donor and acceptor emission wavelengths using
a suitable plate reader.

o Data Analysis:
o Calculate the FRET ratio for each well.
o Plot the FRET ratio against the logarithm of the compound concentration.

o Determine the ECso value by fitting the data to a four-parameter logistic equation.

Preclinical Pharmacokinetic Study in Wistar Rats

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15620070/docs?utm_src=pdf-body#in-depth-technical-guide-pf-06679142-cas-number-1467059-66-0
https://www.benchchem.com/product/b15620070/docs?utm_src=pdf-body#in-depth-technical-guide-pf-06679142-cas-number-1467059-66-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

This protocol outlines the procedure for determining the pharmacokinetic profile of PF-

06679142 in male Wistar rats following intravenous and oral administration.

Animal Preparation

Gcclimatize Male Wistar Rats)
Gast Rats Overnight Prior to Dosina

Dosing
y

Intravenous (V) Administration Oral (PO) Gavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

